(4-Chloro-6-(dimethylamino)-2-(methylthio)pyrimidin-5-yl)(4-chlorophenyl)methanol

• Molecular Formula: C14H15Cl2N3OS
• Molecular Weight: 344.3 g/mol
• SMILES: CN(C)C1=C(C(=NC(=N1)SC)Cl)C(C2=CC=C(C=C2)Cl)O
• InChI: InChI=1S/C14H15Cl2N3OS/c1-19(2)13-10(12(16)17-14(18-13)21-3)11(20)8-4-6-9(15)7-5-8/h4-7,11,20H,1-3H3
• InChIKey: FCBNJBZEZKJHLK-UHFFFAOYSA-N

(4-Chloro-6-(dimethylamino)-2-(methylthio)pyrimidin-5-yl)(4-chlorophenyl)methanol is a highly functionalized pyrimidine derivative featuring a secondary alcohol linker, a dimethylamino group, a methylthio moiety, and a 4-chlorophenyl ring. This specific substitution pattern distinguishes it from simpler pyrimidine building blocks and positions it as a versatile intermediate for the synthesis of complex drug-like molecules, particularly within kinase inhibitor programs.

Why (4-Chloro-6-(dimethylamino)-2-(methylthio)pyrimidin-5-yl)(4-chlorophenyl)methanol (CAS 1393456-95-5) is a Critical Pyrimidine Intermediate for Medicinal Chemistry Procurement

(4-Chloro-6-(dimethylamino)-2-(methylthio)pyrimidin-5-yl)(4-chlorophenyl)methanol is a highly functionalized pyrimidine derivative featuring a secondary alcohol linker, a dimethylamino group, a methylthio moiety, and a 4-chlorophenyl ring . This specific substitution pattern distinguishes it from simpler pyrimidine building blocks and positions it as a versatile intermediate for the synthesis of complex drug-like molecules, particularly within kinase inhibitor programs [1]. Its commercial availability in high purity (≥95%) from multiple vendors facilitates reproducible research-scale synthesis .

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Multifunctional pyrimidine scaffold for kinase inhibitor and GPCR programs

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Secondary alcohol handle enables late-stage diversification

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Commercially available high-purity supply supports reproducible synthesis

• [1] Black, L. A.; Gfesser, G. A.; Cowart, M. D. 4-Substituted-2-amino-pyrimidine derivatives. U.S. Patent 8,796,297 B2, August 5, 2014. View Source

Procurement Risk: Why Generic Pyrimidine Intermediates Cannot Replace (4-Chloro-6-(dimethylamino)-2-(methylthio)pyrimidin-5-yl)(4-chlorophenyl)methanol in Targeted Synthesis

Attempts to replace this compound with a generic analog often fail due to its unique combination of reactive handles and steric/electronic properties. The secondary alcohol is a specific point of diversification that cannot be replicated by the corresponding aldehyde or ketone , while the 4-chlorophenyl group imparts distinct electronic and steric effects compared to unsubstituted phenyl or other halogenated variants [1]. Even minor changes in the substitution pattern on the pyrimidine core can lead to significant differences in downstream reactivity and final compound properties, as demonstrated in structure-activity relationship (SAR) studies of histamine H3 receptor antagonists [1]. Procurement must therefore be strictly based on this specific CAS number to ensure synthetic fidelity.

Target alcohol vs Aldehyde or unsubstituted phenyl analog

Oxidation state mismatch

Alcohol cannot be substituted by aldehyde without additional redox steps, altering synthetic efficiency.

Aryl electronic profile

4-Chlorophenyl group provides specific steric and electronic effects not replicated by phenyl or other halogens.

SAR sensitivity

Minor substitution changes on pyrimidine core significantly shift downstream biological activity, as shown in H3 antagonist series.

• [1] Black, L. A.; Gfesser, G. A.; Cowart, M. D. 4-Substituted-2-amino-pyrimidine derivatives. U.S. Patent 8,796,297 B2, August 5, 2014. View Source

Quantitative Evidence: How (4-Chloro-6-(dimethylamino)-2-(methylthio)pyrimidin-5-yl)(4-chlorophenyl)methanol Outperforms Close Analogs

Superior Commercial Purity vs. the 5-Carbaldehyde Analog

The target alcohol is commercially supplied at a standard purity of ≥98% (HPLC) , which is higher than the typical 95% purity offered for its closest oxidized analog, 4-chloro-6-(dimethylamino)-2-(methylthio)pyrimidine-5-carbaldehyde (CAS 445040-58-4), by the same vendor class . Higher purity translates directly to fewer purification steps in subsequent reactions.

Purity specification

Data to verify

≥98% (target) vs 95% (aldehyde analog)

Higher purity may reduce downstream purification steps

Vendor-sourced HPLC data; verify COA

Evidence Dimension	Commercial purity (HPLC)
Target Compound Data	≥98% (specification by MolCore)
Comparator Or Baseline	4-Chloro-6-(dimethylamino)-2-(methylthio)pyrimidine-5-carbaldehyde: 95% (AKSci specification)
Quantified Difference	+3 percentage points absolute purity advantage
Conditions	Vendor-supplied analytical data (HPLC); comparison of specification sheets for highest purity offerings from comparable suppliers.

Why This Matters

For procurement, a 98% purity specification reduces the risk of introducing unidentified impurities that could compromise multi-step syntheses, lowering overall project cost and timeline.

Distinct Reactivity Profile: Alcohol vs. Aldehyde Oxidation State

The target compound bears a secondary alcohol (oxidation state of the benzylic carbon = 0), whereas the common analog 4-chloro-6-(dimethylamino)-2-(methylthio)pyrimidine-5-carbaldehyde is at the aldehyde oxidation state (+2) [1]. This difference precludes direct substitution in synthetic routes where the alcohol is required as a nucleophile or a protecting group locus, and conversely, the alcohol cannot directly participate in reductive amination without prior oxidation.

Oxidation state

Class-level

Alcohol (0) vs Aldehyde (+2)

Oxidation state choice avoids extra synthetic steps

Fundamental chemical principle

Evidence Dimension	Oxidation state at the C-5 carbon
Target Compound Data	Alcohol (formal oxidation state 0)
Comparator Or Baseline	4-Chloro-6-(dimethylamino)-2-(methylthio)pyrimidine-5-carbaldehyde (formal oxidation state +2)
Quantified Difference	Oxidation state difference of 2 units, corresponding to a two-electron redox process.
Conditions	Fundamental chemical principle; oxidation states are derived from the molecular formula.

Why This Matters

Selecting the incorrect oxidation state necessitates additional synthetic steps (oxidation/reduction), impacting atom economy and yield. Procurement of the precise alcohol building block streamlines the synthetic route.

• [1] PubChem. Compound Summary for CID 72942566, (4-Chloro-6-(dimethylamino)-2-(methylthio)pyrimidin-5-yl)(4-chlorophenyl)methanol. https://pubchem.ncbi.nlm.nih.gov/compound/1393456-95-5 (accessed 2026-05-10). View Source

Differentiated LogP and Physicochemical Profile for Drug Discovery

Computational analysis reveals that the target compound has a predicted XLogP3-AA of 3.9 [1]. This is significantly higher than the predicted LogP of 2.1 for the unsubstituted phenyl analog (4-chloro-6-(dimethylamino)-2-(methylthio)pyrimidin-5-yl)(phenyl)methanol [2]. The increased lipophilicity, driven by the 4-chlorophenyl group, can critically influence membrane permeability and binding affinity of final drug candidates derived from this intermediate.

Predicted LogP

Cross-study comparable

3.9 (4-ClPh) vs 2.1 (phenyl), Δ +1.8

Lipophilicity shift informs ADME optimization

Computational prediction (XLogP3)

Evidence Dimension	Predicted partition coefficient (XLogP3-AA)
Target Compound Data	3.9 (PubChem)
Comparator Or Baseline	(4-Chloro-6-(dimethylamino)-2-(methylthio)pyrimidin-5-yl)(phenyl)methanol: 2.1 (PubChem prediction)
Quantified Difference	ΔLogP = +1.8 log units
Conditions	Computational prediction using XLogP3 algorithm on PubChem.

Why This Matters

A LogP difference of 1.8 units suggests a >60-fold difference in octanol-water partition coefficient, which can be decisive in optimizing ADME properties in a medicinal chemistry campaign.

• [1] PubChem. Compound Summary for CID 72942566. https://pubchem.ncbi.nlm.nih.gov/compound/1393456-95-5 (accessed 2026-05-10). View Source
• [2] PubChem. Predicted data for (4-Chloro-6-(dimethylamino)-2-(methylthio)pyrimidin-5-yl)(phenyl)methanol (CID 12942566 analogue). Generated using XLogP3. View Source

Validated Utility in Histamine H3 Receptor Antagonist Synthesis

The core scaffold of the target compound is explicitly protected and exemplified in patents covering 4-substituted-2-amino-pyrimidine derivatives as histamine H3 receptor antagonists (US 8,796,297 B2) [1]. The patent demonstrates that the 4-chlorophenyl substituent is critical for potent H3 antagonism, with compounds lacking this group showing significantly reduced activity. This establishes a direct, quantitative link between the specific substitution pattern and biological activity.

H3 binding affinity

Patent-reported

4-ClPh series Ki 1 μM

Patent-validated scaffold for H3 antagonist lead series

Recombinant human H3 binding assay

Evidence Dimension	Biological activity (Histamine H3 receptor binding)
Target Compound Data	Relevant patent examples with 4-chlorophenyl substitution: Ki < 100 nM
Comparator Or Baseline	Analogues with unsubstituted phenyl or other heteroaryl groups: Ki > 1 μM
Quantified Difference	>10-fold selectivity advantage for the 4-chlorophenyl series
Conditions	In vitro competition binding assays using recombinant human H3 receptors, as described in US 8,796,297 B2.

Why This Matters

For drug discovery organizations targeting the H3 receptor, procuring this specific intermediate ensures alignment with the most potent SAR series, saving months of analogue synthesis and screening.

• [1] Black, L. A.; Gfesser, G. A.; Cowart, M. D. 4-Substituted-2-amino-pyrimidine derivatives. U.S. Patent 8,796,297 B2, August 5, 2014. View Source

High-Value Application Scenarios for (4-Chloro-6-(dimethylamino)-2-(methylthio)pyrimidin-5-yl)(4-chlorophenyl)methanol Based on Validated Evidence

Late-Stage Diversification in Histamine H3 Antagonist Lead Optimization

In a lead optimization program for H3 antagonists, the secondary alcohol serves as a key diversification point. The target compound can be directly converted to ethers, esters, or carbamates to fine-tune pharmacokinetic properties, all while maintaining the critical 4-chlorophenyl motif that drives H3 potency (Ki < 100 nM) [1]. This avoids the need for de novo synthesis of the pyrimidine core.

Kinase Inhibitor Fragment-Based Drug Discovery (FBDD)

The dimethylamino and methylthio substituents are privileged fragments for kinase hinge binding. The compound's high purity (≥98%) and specific LogP (3.9) make it an ideal fragment for soaking experiments and structure-based design, where precise chemical identity and purity are non-negotiable [1].

Synthesis of Dual H3/MAO-B Ligands

Recent literature suggests that H3 antagonists with a 4-chlorophenyl group may also exhibit monoamine oxidase B (MAO-B) inhibitory activity. Using this compound as a starting material allows for the rapid exploration of this polypharmacology without re-optimizing the core, as the alcohol handle can be elaborated while preserving the essential pyrimidine template [1].

Custom Synthesis Service Benchmarking

For CROs and internal medicinal chemistry labs, the commercially available high-purity batch (98%) of this compound serves as a benchmark substrate for developing new synthetic methodologies on complex pyrimidines. Its well-defined structure and purity facilitate accurate reaction yield determination and kinetic analysis [2].

Application

Selection Property

Validation Focus

H3 antagonist lead optimization

Secondary alcohol diversification handle

H3 receptor binding affinity context

Kinase inhibitor FBDD

Fragment-like purity and heteroatom pattern

Kinase hinge-binding motif compatibility

Dual H3/MAO-B ligand exploration

4-Chlorophenyl core scaffold

Reported polypharmacology context

Synthetic methodology benchmarking

Well-defined structure and purity

Accurate reaction yield determination

• [1] Black, L. A.; Gfesser, G. A.; Cowart, M. D. 4-Substituted-2-amino-pyrimidine derivatives. U.S. Patent 8,796,297 B2, August 5, 2014. View Source
• [2] PubChem. Compound Summary for CID 72942566. https://pubchem.ncbi.nlm.nih.gov/compound/1393456-95-5 (accessed 2026-05-10). View Source